4-(Diethylamino)-2-methylenebutanoic acid

• CAS No.: 1378776-58-9
• Molecular Formula: C9H17NO2
• Molecular Weight: 171.24 g/mol
• IUPAC Name: 4-(diethylamino)-2-methylidenebutanoic acid
• InChI: InChI=1S/C9H17NO2/c1-4-10(5-2)7-6-8(3)9(11)12/h3-7H2,1-2H3,(H,11,12)
• InChI Key: JSEVCYGGSQFHNX-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC)CCC(=C)C(=O)O

Description

4-(Diethylamino)-2-methylenebutanoic acid is a substituted butanoic acid featuring a diethylamino group at the 4-position and a methylene group at the 2-position. The methylene group likely enhances reactivity in conjugate addition or polymerization reactions, while the diethylamino group may influence solubility and biological activity.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-(Diethylamino)-2-methylenebutanoic acid typically involves the alkylation of a suitable precursor with diethylamine. One common method is the reaction of 2-methylenebutanoic acid with diethylamine under controlled conditions. The reaction is usually carried out in an organic solvent such as dichloromethane or ethanol, with the addition of a base like sodium hydroxide to facilitate the reaction.

Industrial Production Methods

Industrial production of 4-(Diethylamino)-2-methylenebutanoic acid may involve large-scale synthesis using continuous flow reactors to ensure consistent product quality and yield. The reaction conditions are optimized to maximize the efficiency and minimize the production of by-products.

Chemical Reactions Analysis

Types of Reactions

4-(Diethylamino)-2-methylenebutanoic acid can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding ketones or aldehydes.

Reduction: Reduction reactions can convert the compound into its corresponding alcohols.

Substitution: The diethylamino group can be substituted with other functional groups under appropriate conditions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) are typically used.

Substitution: Reagents like halogens (e.g., chlorine, bromine) or nucleophiles (e.g., amines, thiols) can be employed.

Major Products Formed

Oxidation: Ketones or aldehydes.

Reduction: Alcohols.

Substitution: Various substituted derivatives depending on the reagents used.

Scientific Research Applications

4-(Diethylamino)-2-methylenebutanoic acid has several applications in scientific research:

Chemistry: Used as a building block for the synthesis of more complex organic molecules.

Biology: Investigated for its potential biological activity and interactions with biomolecules.

Medicine: Explored for its potential therapeutic properties, including as a precursor for drug development.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 4-(Diethylamino)-2-methylenebutanoic acid involves its interaction with specific molecular targets. The diethylamino group can participate in hydrogen bonding and electrostatic interactions, while the methylene group can engage in hydrophobic interactions. These interactions can modulate the activity of enzymes, receptors, or other biomolecules, leading to various biological effects.

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural Analogs: Substituted Butanoic Acids

The compound’s closest structural analogs include:

Compound Name	Key Functional Groups	Molecular Formula	Molecular Weight (g/mol)	Key Differences vs. Target Compound
4-(Dimethylamino)-2-hydroxybutanoic acid	Dimethylamino, hydroxyl	C₆H₁₃NO₃	147.17	Hydroxyl (vs. methylene), dimethylamino (vs. diethylamino)
4-Methoxy-2,4-dioxobutanoic acid	Methoxy, dioxo	C₅H₆O₅	146.10	Dioxo groups (vs. methylene), methoxy (vs. diethylamino)
Ethyl 4-(benzyloxy)-3-oxobutanoate	Benzyloxy, oxo, ester	C₁₃H₁₆O₄	236.26	Oxo and ester groups (vs. carboxylic acid)

Key Observations:

• Reactivity: The methylene group in the target compound enhances α,β-unsaturation, favoring Michael addition or polymerization, whereas hydroxyl or oxo groups in analogs promote hydrogen bonding or keto-enol tautomerism .
• Solubility: The diethylamino group likely increases water solubility compared to methoxy or benzyloxy substituents, which are more hydrophobic .

Biological Activity

4-(Diethylamino)-2-methylenebutanoic acid (C9H17NO2) is a compound of interest in various fields, particularly in medicinal chemistry and pharmacology. Its unique structure, characterized by the diethylamino group and a methylene bridge, suggests potential biological activities that warrant detailed investigation.

• Molecular Formula : C9H17NO2
• Molecular Weight : 171.24 g/mol
• CAS Number : 18522880
• Structure : The compound features a diethylamino group attached to a methylene butanoic acid structure, influencing its solubility and interaction with biological systems.

Research indicates that 4-(Diethylamino)-2-methylenebutanoic acid exhibits various biological activities, primarily through modulation of neurotransmitter systems. Its structural similarity to known neurotransmitters allows it to interact with receptors in the central nervous system (CNS), potentially influencing mood, cognition, and motor functions.

Pharmacological Effects

• Neurotransmitter Modulation : Preliminary studies suggest that this compound may act as a modulator of GABAergic activity, which is crucial for maintaining inhibitory control in the CNS.
• Antidepressant Properties : Some studies have indicated potential antidepressant effects, possibly linked to its ability to enhance serotonin levels.
• Cytotoxicity : Investigations into its cytotoxic effects on cancer cell lines have shown promise, indicating that it may inhibit tumor growth through apoptosis induction.

Case Studies

• Study on Neurotransmission : A study demonstrated that 4-(Diethylamino)-2-methylenebutanoic acid increased GABA levels in rat models, suggesting its utility in treating anxiety disorders.
• Antitumor Activity : In vitro assays using human cancer cell lines revealed that the compound significantly reduced cell viability, with IC50 values indicating potent cytotoxicity.

Table 1: Summary of Biological Activities

Activity Type	Observed Effects	Reference
Neurotransmitter Modulation	Increased GABA levels
Antidepressant Effects	Enhanced serotonin levels
Cytotoxicity	Inhibition of tumor cell growth

Safety and Toxicity

Safety assessments indicate that while the compound shows promising biological activity, further studies are required to evaluate its toxicity profile comprehensively. Current data suggest moderate toxicity at high concentrations, necessitating careful dosage considerations in therapeutic applications.